Cas no 115787-91-2 (1,3,6-Pyrenetrisulfonicacid, 8-ethoxy-, sodium salt (1:3))

• Product Name: 1,3,6-Pyrenetrisulfonicacid, 8-ethoxy-, sodium salt (1:3)
• CAS No: 115787-91-2
• MF: C₁₈H₁₁Na₃O₁₀S₃
• MW: 552.438254594803
• CID: 130929
• PubChem ID: 16213033
• Update Time: 2025-04-19

1,3,6-Pyrenetrisulfonicacid, 8-ethoxy-, sodium salt (1:3) Chemical and Physical Properties

Names and Identifiers

• 1,3,6-Pyrenetrisulfonicacid, 8-ethoxy-, sodium salt (1:3)
• trisodium,7-ethoxypyrene-1,3,5-trisulfonate
• PTS2
• 8-ETHOXYPYRENE-1 3 6-TRISULFONIC ACID
• Trisodium 8-ethoxypyrene-1,3,6-trisulfonate
• PTS2, Trisodium 8-ethoxypyrene-1,3,6-trisulfonate
• 8-ETHOXYPYRENE-1,3,6-TRISULFONIC ACID TRISODIUM SALT
• TRISODIUM 7-ETHOXYPYRENE-1,3,5-TRISULFONATE
• trisodium;7-ethoxypyrene-1,3,5-trisulfonate
• 115787-91-2
• DTXSID40583766

• Inchi： 1S/C18H14O10S3.3Na/c1-2-28-10-5-9-3-4-11-15(30(22,23)24)8-16(31(25,26)27)13-7-14(29(19,20)21)12(6-10)17(9)18(11)13;;;/h3-8H,2H2,1H3,(H,19,20,21)(H,22,23,24)(H,25,26,27);;;/q;3*+1/p-3
• InChI Key： ZUXKDQCBANLXOD-UHFFFAOYSA-K
• SMILES： S(C1C=C2C(=CC(=C3C=CC4=CC(=CC=1C4=C23)OCC)S(=O)(=O)[O-])S(=O)(=O)[O-])(=O)(=O)[O-].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 551.92083
• Monoisotopic Mass: 551.92074291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 34
• Rotatable Bond Count: 2
• Complexity: 964
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 206Ų

Experimental Properties

• Melting Point: 259-268 °C (dec.)(lit.)
• Solubility: DMF: soluble
• PSA: 180.83

1,3,6-Pyrenetrisulfonicacid, 8-ethoxy-, sodium salt (1:3) Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• FLUKA BRAND F CODES：3-8-10
• Hazardous Material Identification：